N-tert-butyl-2-[6-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide

• IUPAC Name: N-tert-butyl-2-[6-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C22H28FN3O4/c1-22(2,3)24-21(28)15-30-20-14-29-16(12-19(20)27)13-25-8-10-26(11-9-25)18-7-5-4-6-17(18)23/h4-7,12,14H,8-11,13,15H2,1-3H3,(H,24,28)
• InChI Key: YOKMYOIFGQDVSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=COC(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C22H28FN3O4
• Molecular Weight: 417.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and a pyran ring, which is a six-membered heterocyclic ring found in many natural products. The presence of the fluorophenyl group might suggest some kind of biological activity, as fluorine atoms are often added to pharmaceuticals to improve their properties.

Molecular Structure Analysis

Again, without specific information, I can only speculate on the molecular structure. The compound likely has a complex three-dimensional structure due to the presence of the cyclic rings and the various side groups.

Chemical Reactions Analysis

The compound likely undergoes a variety of chemical reactions. The piperazine ring can act as a base, accepting a proton to form a positively charged species. The carbonyl groups can undergo a variety of reactions, including nucleophilic addition and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would all play a role.

Scientific Research Applications

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Antibacterial Activity

While not directly related to its coordination chemistry, it’s interesting to note that compounds containing similar tert-butyl amide groups have been screened for antibacterial activity. .

Environmental Impact and Soil Microbial Communities

Given the compound’s structure, it might interact with soil microbial communities. Benzoic acid and related compounds have been shown to influence soil microbial composition. .

Drug Development

The tert-butyl amide group appears in various drugs, including finasteride (used for benign prostatic hyperplasia) and nelfinavir (a protease inhibitor for HIV treatment). .

Materials Science and Crystallography

Exploring the crystal structure of related compounds can provide insights into their properties. Crystallographic studies help elucidate molecular arrangements, packing, and intermolecular interactions. .

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound may be classified under, have been found to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets, causing a variety of biological effects .

Biochemical Pathways

Indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Indole derivatives have been reported to exhibit a broad spectrum of biological activities .

Action Environment

It’s known that environmental conditions can significantly impact the effectiveness of many compounds .

Future Directions

The future directions for this compound would likely depend on its intended use and its effectiveness in that role. If it’s a pharmaceutical, for example, future research might focus on improving its effectiveness, reducing side effects, or finding new applications.